Cas no 385405-29-8 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate)

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate is a specialized heterocyclic compound featuring a benzotriazine core functionalized with a chloroacetate ester group. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmacologically active molecules or agrochemicals. The presence of the chloroacetate moiety enhances its utility as an alkylating agent, while the benzotriazinone scaffold contributes to stability and selective reactivity. Its well-defined molecular architecture allows for precise modifications in target-oriented synthesis. The compound is typically handled under controlled conditions due to its electrophilic nature, ensuring optimal performance in synthetic pathways requiring selective functionalization.
(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate structure
385405-29-8 structure
Product Name:(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate
CAS No:385405-29-8
MF:C10H8ClN3O3
MW:253.641820907593
CID:5880299
PubChem ID:818171
Update Time:2025-05-19

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

    • (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-chloroacetate
    • Acetic acid, 2-chloro-, (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl ester
    • AF-399/15187014
    • (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate
    • 385405-29-8
    • (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate
    • AKOS002663251
    • SR-01000010073-1
    • SR-01000010073
    • (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl chloroacetate
    • F1045-0033
    • Inchi: 1S/C10H8ClN3O3/c11-5-9(15)17-6-14-10(16)7-3-1-2-4-8(7)12-13-14/h1-4H,5-6H2
    • InChI Key: BXWAJRNQZSWGOH-UHFFFAOYSA-N
    • SMILES: C(OCN1C(=O)C2=CC=CC=C2N=N1)(=O)CCl

Computed Properties

  • Exact Mass: 253.0254188g/mol
  • Monoisotopic Mass: 253.0254188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Boiling Point: 402.7±51.0 °C(Predicted)
  • pka: -2.70±0.20(Predicted)

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate Pricemore >>

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Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate

Compound CAS No. 385405-29-8: (4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate

The compound with CAS No. 385405-29-8, commonly referred to as (4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate, is a highly specialized organic compound with a complex structure. This compound belongs to the class of benzotriazines, which are known for their versatile applications in various fields of chemistry and materials science. The benzotriazine core of this molecule provides a unique platform for functionalization, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of benzotriazine derivatives in the development of high-performance polymers and optoelectronic materials. The methyl 2-chloroacetate substituent in this compound adds an additional layer of reactivity, enabling it to participate in a wide range of chemical reactions. For instance, researchers have explored its use in click chemistry reactions, where it serves as a versatile building block for constructing complex molecular architectures.

The synthesis of (4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzotriazine ring system and subsequent functionalization to introduce the methyl 2-chloroacetate group. This process is highly efficient and has been optimized to achieve high yields and purity levels.

In terms of applications, this compound has shown promise in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a potential candidate for developing novel therapeutic agents. Recent research has focused on its ability to modulate enzyme activity and its potential role in anti-cancer drug development.

From an environmental perspective, the compound's stability and biodegradability are critical factors that have been extensively studied. Initial findings suggest that it exhibits moderate biodegradation under specific conditions, which aligns with current sustainability trends in the chemical industry.

Looking ahead, the benzotriazine derivatives like CAS No. 385405-29-8 are expected to play a pivotal role in advancing nanotechnology and green chemistry. Their ability to form self-assembled structures and their compatibility with eco-friendly synthesis methods make them ideal candidates for future innovations.

In conclusion, (4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-chloroacetate is a remarkable compound with a wealth of potential applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to become an essential tool in the chemist's arsenal for creating innovative solutions to pressing scientific challenges.

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